Cas no 1936038-08-2 (1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol)

• Product Name: 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol
• CAS No: 1936038-08-2
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5565544
• PubChem ID: 131071657
• Update Time: 2025-07-02

1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1,2-dimethyl-2-[(1-methylethoxy)methyl]-
• 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol

• Inchi： 1S/C11H22O2/c1-9(2)13-8-10(3)6-5-7-11(10,4)12/h9,12H,5-8H2,1-4H3
• InChI Key： ZXDSLPJEBYIIDW-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCCC1(C)COC(C)C

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 223.8±8.0 °C(Predicted)
• pka: 15.17±0.40(Predicted)

Additional information on 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol

Comprehensive Overview of 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol (CAS No. 1936038-08-2)

1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol (CAS No. 1936038-08-2) is a specialized organic compound with a unique molecular structure that combines a cyclopentane ring with dimethyl and isopropoxy functional groups. This compound has garnered attention in the fields of organic synthesis, pharmaceutical intermediates, and flavor and fragrance applications due to its versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential as a building block for more complex molecules, particularly in the development of bioactive compounds and specialty chemicals.

The molecular formula of 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol reflects its hybrid structure, which includes both hydrophobic and hydrophilic regions. This duality makes it an interesting candidate for solubility enhancement studies and formulation science. Recent trends in green chemistry have also sparked interest in this compound, as its synthesis can be optimized to reduce environmental impact. For instance, researchers are investigating catalytic methods and solvent-free reactions to improve the sustainability of its production.

In the context of drug discovery, 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol serves as a valuable intermediate. Its cyclopentane backbone is structurally similar to many natural products and therapeutic agents, making it a useful scaffold for medicinal chemistry. The compound's ability to introduce both steric hindrance and hydrogen bonding sites into molecules is particularly advantageous for designing target-specific drugs. This aligns with current industry demands for precision medicine and personalized therapeutics.

Another area of growing interest is the compound's potential in flavor and fragrance applications. The isopropoxy group contributes to its mild, ether-like odor profile, while the cyclopentane structure provides stability. Perfumers and flavorists are exploring its use as a fixative or modifier in fine fragrances and food additives. With consumers increasingly favoring natural-inspired and sustainable ingredients, 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol offers a promising alternative to traditional synthetic materials.

From a synthetic chemistry perspective, the compound's stereochemistry presents intriguing challenges and opportunities. The presence of chiral centers allows for the creation of enantiomerically pure derivatives, which are highly sought after in asymmetric synthesis. Advanced techniques such as enzymatic resolution and chiral catalysis are being applied to optimize its production. These developments cater to the rising demand for high-purity intermediates in pharmaceutical manufacturing and material science.

In industrial settings, 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol is being evaluated for its compatibility with polymer chemistry. Its bulky substituents can influence the thermal stability and mechanical properties of polymeric materials, making it a candidate for specialty coatings and adhesives. As industries shift toward high-performance materials, the compound's role in advanced formulations is likely to expand.

Safety and regulatory compliance are critical considerations for handling 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol. While it is not classified as hazardous under current standards, proper storage conditions and handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidance on its physical and chemical properties, including flash point, boiling point, and solubility data.

Looking ahead, the future of 1,2-dimethyl-2-(propan-2-yloxy)methylcyclopentan-1-ol appears promising. Its adaptability across multiple disciplines—from pharmaceuticals to materials science—positions it as a compound of enduring relevance. Ongoing research into its structure-activity relationships and industrial applications will likely uncover new opportunities for innovation. For scientists and manufacturers alike, this compound represents a fascinating intersection of chemical versatility and practical utility.